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Compound Name: E104
Cat. No.: B12383595
Get Quote
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For Immediate Reference: Essential Safety and Disposal Information

This guide provides essential safety and logistical information for the proper disposal of E104,
also known as Quinoline Yellow, Quinoline Yellow WS, or C.I. 47005. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting. Adherence to local, state, and federal regulations
is mandatory.[1][2][3]

l. Personal Protective Equipment (PPE) and Safety
Measures

Before handling E104, ensure the following personal protective equipment is used:
» Eye Protection: Safety glasses with side-shields or goggles are required.[4]

+ Hand Protection: Handle with gloves. Gloves must be inspected prior to use and disposed of
properly after handling.[2][4]

* Body Protection: A lab coat or protective suit is necessary to prevent skin contact.[1][4]
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» Respiratory Protection: In case of inadequate ventilation or dust formation, use a
NIOSH/MSHA approved air-purifying dust or mist respirator.[3][5]

General Handling Precautions:

Avoid all personal contact, including inhalation of dust.[1][4]

Use in a well-ventilated area.[1][4]

Do not eat, drink, or smoke when handling this product.[1][2]

Wash hands thoroughly after handling.[1][2][4]

Keep containers securely sealed when not in use.[1]

Il. Spill Management Protocol

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

For Dry Spills:

Remove Ignition Sources: Eliminate any potential sources of ignition in the vicinity.[1]

Clean Up: Use dry clean-up procedures to avoid generating dust.[1] Take up the material
mechanically.[5][6]

Collect Residue: Place the collected material into a suitable, labeled, and sealed container
for disposal.[1][4]

Ventilate: Ensure the area is well-ventilated.

For Wet Spills:

» Containment: Prevent the spillage from entering drains or water courses.[1][5] Cover drains if
necessary.[2][5][6]

e Clean Up: Vacuum or shovel up the material.[1]
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e Collect Residue: Place the collected material into a labeled container for disposal.[1]

e Wash Area: Wash the spill area with large amounts of water and prevent runoff into drains.[1]
Retain contaminated washing water for proper disposal.[5][6]

lll. Disposal Procedures

All waste must be handled in accordance with local, state, and federal regulations.[1][2] Do not
discharge E104 into sewers or waterways.[1]

Unused and Surplus Material:

» Licensed Disposal Company: The most recommended method is to offer surplus and non-
recyclable solutions to a licensed disposal company.[4][7]

« Incineration: An alternative is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Empty Containers:

e Puncture and Dispose: Puncture containers to prevent re-use and dispose of them at an
authorized landfill.[1]

e Rinsing: For containers of highly toxic chemicals, the first three rinses must be collected and
disposed of as hazardous waste.[8]

IV. Quantitative Data Summary
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Property Value Reference
Chemical Formula C18HI9NO8S2Na2 9]
Molar Mass 477.38 g/mol [10]

Yellow or yellowish-brown
Appearance 9]

powder
Solubility Highly soluble in water 9]

) 0-5 mg/kg of body weight per
Acceptable Daily Intake (ADI) ) [11]
ay

V. Logical Workflow for E104 Disposal

The following diagram illustrates the decision-making process for the proper disposal of E104.
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Caption: Logical workflow for the safe disposal of E104 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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